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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of E235 steel, a non-alloy quality

steel, and its application in hydraulic and pneumatic power systems. The information is tailored

for professionals in research and development who may encounter this material in laboratory

equipment or drug manufacturing machinery.

Introduction to E235 Steel
E235 is a carbon steel grade designated under European standards, primarily EN 10305-1 and

EN 10305-4, for seamless cold-drawn tubes.[1][2] It is characterized by its excellent

dimensional accuracy and a smooth surface finish, making it highly suitable for precision

applications. Its weldability and machinability also contribute to its widespread use in hydraulic

circuits and general engineering.[2][3][4] The designation "E235" indicates that the steel is

intended for machining and has a minimum yield strength of 235 MPa.[3]

Material Properties of E235 Steel
The performance of E235 steel in hydraulic systems is directly related to its chemical

composition and mechanical properties. These are summarized in the tables below.

Data Presentation
Table 1: Chemical Composition of E235 Steel
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Element Content (%)

Carbon (C) ≤ 0.17

Silicon (Si) ≤ 0.35

Manganese (Mn) ≤ 1.20

Phosphorus (P) ≤ 0.025

Sulfur (S) ≤ 0.025

Aluminum (Al) ≥ 0.020

Source:[5][6]

Table 2: Mechanical Properties of E235 Steel Tubing (+N Delivery Condition - Normalized)

Property Value

Tensile Strength (Rm) 360 - 510 MPa

Yield Strength (ReH) ≥ 235 MPa

Elongation (A%) ≥ 25%

Source:[5][7]

Application in Hydraulic Systems
E235 steel is predominantly used for the manufacturing of seamless precision steel tubes for

hydraulic and pneumatic power systems.[4][7] Its key applications include:

Hydraulic Lines: For the conveyance of hydraulic fluid under pressure.

Cylinder Bodies: In the construction of hydraulic cylinders.

Piston Rods: Where high precision and strength are required.

Fittings and Adapters: Due to its good machinability.
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The selection of E235 for these applications is governed by its balance of strength, ductility,

and cost-effectiveness.

Experimental Protocols for Material Verification
To ensure the suitability and safety of E235 steel tubes in hydraulic systems, a series of

verification tests are performed. The following are detailed protocols for key experiments.

Tensile Testing
Objective: To determine the yield strength, ultimate tensile strength, and elongation of E235
steel tubing to verify compliance with EN 10305-1 standards.

Apparatus:

Universal Testing Machine (UTM)

Extensometer

Calipers for dimensional measurement

Procedure:

Sample Preparation:

Cut a section of the E235 tube of sufficient length.

Machine a "dog-bone" shaped specimen from the tube section according to ASTM

E8/E8M or ISO 6892-1 standards. The dimensions will depend on the tube diameter and

wall thickness.

Measure and record the initial gauge length and cross-sectional area of the specimen.

Test Execution:

Secure the specimen in the grips of the Universal Testing Machine.

Attach the extensometer to the gauge length of the specimen.
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Apply a tensile load at a constant rate of strain until the specimen fractures. The loading

rate should be set according to the relevant standard.

Continuously record the applied load and the elongation of the specimen.

Data Analysis:

Plot the stress-strain curve from the recorded data.

Determine the yield strength (the point at which the material begins to deform plastically).

Identify the ultimate tensile strength (the maximum stress the material can withstand).

After fracture, fit the two pieces of the specimen together and measure the final gauge

length to calculate the percentage elongation.

Burst Pressure Testing
Objective: To determine the maximum pressure an E235 steel tube can withstand before

rupturing, ensuring it meets the safety requirements for a given hydraulic system.

Apparatus:

High-pressure hydraulic pump

Pressure transducer and data acquisition system

Test chamber for safe containment during the test

Appropriate fittings to seal the tube ends

Procedure:

Sample Preparation:

Cut a representative length of the E235 tube.

Securely seal both ends of the tube using appropriate high-pressure fittings. One end

should have an inlet for the hydraulic fluid.
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Test Execution:

Place the prepared tube sample inside the protective test chamber.

Connect the hydraulic pump to the inlet of the tube.

Fill the tube with hydraulic fluid, ensuring all air is purged from the system.

Gradually increase the internal pressure at a controlled rate.

Continuously monitor and record the pressure using the transducer and data acquisition

system.

Continue to increase the pressure until the tube bursts.

Data Analysis:

The burst pressure is the maximum pressure recorded just before the tube failure.

Compare the experimental burst pressure with the calculated theoretical burst pressure

and the requirements of the specific application.

Hydrostatic Testing (Proof Pressure Test)
Objective: To verify the integrity of the E235 steel tube and detect any leaks or weaknesses

under a specified proof pressure without causing permanent deformation.

Apparatus:

Hydraulic pressure pump with a calibrated pressure gauge

Water or a suitable hydraulic fluid

Fittings to seal the tube ends

Procedure:

Sample Preparation:
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Prepare the tube sample as described in the Burst Pressure Testing protocol.

Test Execution:

Fill the tube with the test fluid, removing all air.

Increase the pressure to the specified proof pressure (typically a percentage of the

calculated burst pressure or as defined by the application standard).

Hold the proof pressure for a specified duration (e.g., 30-60 seconds).

Visually inspect the tube for any signs of leakage, bulging, or other deformation during the

holding period.

Data Analysis:

The tube passes the test if it withstands the proof pressure for the specified time without

any leaks or visible permanent deformation.

Visualizations
The following diagrams illustrate key logical relationships and workflows related to the

application and testing of E235 steel in hydraulic systems.

System Requirements Material & Component Selection Verification Outcome

Operating Pressure

Determine Tube Dimensions
(OD, Wall Thickness)Flow Rate

Operating Environment Select E235 Steel Verify Material Properties
(Chemical, Mechanical)

Performance Testing
(Burst, Hydrostatic) Pass: Suitable for Application

Fail: Re-evaluate Selection
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Caption: Logical pathway for selecting E235 steel for hydraulic systems.
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Caption: Experimental workflow for the quality control of E235 steel tubes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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